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Cat. No.: B15590149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5,5'-Dimethoxylariciresinol 4-O-glucoside is a naturally occurring lignan glycoside found in

various plant species. Lignans, a class of polyphenolic compounds, are widely recognized for

their diverse biological activities, including antioxidant, anti-inflammatory, and phytoestrogenic

effects. This technical guide provides a comprehensive overview of 5,5'-
Dimethoxylariciresinol 4-O-glucoside, including its synonyms, related names,

physicochemical properties, and known biological activities. This document also collates

available spectral data and outlines general experimental protocols relevant to its study, aiming

to serve as a valuable resource for researchers in natural product chemistry, pharmacology,

and drug discovery.

Chemical Identity and Synonyms
5,5'-Dimethoxylariciresinol 4-O-glucoside is systematically named (2S,3R,4S,5S,6R)-2-[4-

[(2S,3R,4R)-4-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]-3-(hydroxymethyl)oxolan-2-yl]-2,6-

dimethoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol[1]. For clarity and ease of reference, its

various synonyms and identifiers are provided below.

Table 1: Synonyms and Identifiers for 5,5'-Dimethoxylariciresinol 4-O-glucoside
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Identifier Type Value

CAS Number 154418-16-3[1]

Molecular Formula C28H38O13[1][2]

Molecular Weight 582.59 g/mol [2]

Synonyms

5,5'-Dimethoxylarchresinol 4-O-glucoside[3],

5,5'-Dimethoxylariciresil 4-O-glucoside[1],

AKOS032961752[1], FS-10416[1]

Related Names
Manglieside E, 5,5'-Dimethoxy-lariciresinol-4-O-

beta-D-glucopyranoside

Physicochemical Properties
The physicochemical properties of 5,5'-Dimethoxylariciresinol 4-O-glucoside are crucial for

its handling, formulation, and interpretation of biological data. A summary of its key properties is

presented in Table 2.

Table 2: Physicochemical Properties of 5,5'-Dimethoxylariciresinol 4-O-glucoside
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Property Value Reference

Appearance
Typically exists as a solid at

room temperature
[3]

Boiling Point (Predicted) 790.7 ± 60.0 °C at 760 mmHg [3]

Density (Predicted) 1.4 ± 0.1 g/cm³ [3]

Flash Point (Predicted) 432.0 ± 32.9 °C [3]

Vapor Pressure (Predicted) 0.0 ± 2.9 mmHg at 25°C [3]

Index of Refraction (Predicted) 1.599 [3]

LogP -1.5 [3]

Hydrogen Bond Donor Count 6 [3]

Hydrogen Bond Acceptor

Count
13 [3]

Rotatable Bond Count 11 [3]

Natural Occurrence
5,5'-Dimethoxylariciresinol 4-O-glucoside is a lignan that has been isolated from several

plant species, most notably from the Caprifoliaceae family. Known natural sources include:

Honeysuckle (Lonicera japonica): This is a frequently cited source for the isolation of this

compound[3].

Lonicera maackii[2]

Phellodendron amurense[1]

Biological Activity and Potential Therapeutic
Applications
While specific biological activity data for 5,5'-Dimethoxylariciresinol 4-O-glucoside is limited

in publicly available literature, the broader class of lignans, and structurally similar compounds,
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have been extensively studied, suggesting several potential areas of therapeutic interest.

Lignans as a group are known for their antioxidant, anti-inflammatory, and phytoestrogenic

properties[4][5][6]. These activities are often attributed to their ability to scavenge free radicals

and modulate key signaling pathways involved in inflammation and cell proliferation[4][5].

One study suggests that 5,5'-Dimethoxylariciresinol-4'-O-beta-D-glucoside may enhance the

chemosensitivity of resistant cells, indicating its potential as a multidrug resistance (MDR)-

reversing agent[7].

Research on related lignans provides further insight into potential mechanisms of action. For

instance, other lignans have been shown to inhibit the NF-κB signaling pathway, a key

regulator of inflammatory responses[8][9][10]. The inhibition of NF-κB can suppress the

expression of pro-inflammatory cytokines and enzymes like COX-2 and iNOS[10][11].

Given the structural similarities, it is plausible that 5,5'-Dimethoxylariciresinol 4-O-glucoside
may also exhibit anti-inflammatory and antioxidant activities through the modulation of the NF-

κB pathway.

Experimental Protocols
Detailed experimental protocols for the specific isolation, synthesis, and biological evaluation of

5,5'-Dimethoxylariciresinol 4-O-glucoside are not readily available in a consolidated format.

However, this section provides generalized protocols based on common methodologies for the

study of lignan glycosides.

General Isolation Protocol from Plant Material
The isolation of lignan glycosides from plant sources like Lonicera species typically involves

solvent extraction followed by chromatographic separation.

Workflow for Isolation
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Dried and Powdered Plant Material
(e.g., Lonicera japonica stems)

Extraction with Methanol or Ethanol

Concentration of the Extract

Solvent Partitioning
(e.g., with n-hexane, ethyl acetate, n-butanol)

n-Butanol Fraction

Column Chromatography
(e.g., Silica gel, Sephadex LH-20)

Collection of Fractions

Preparative HPLC

Pure 5,5'-Dimethoxylariciresinol 4-O-glucoside

Click to download full resolution via product page

A generalized workflow for the isolation of lignan glycosides.
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Structural Elucidation
The structure of the isolated compound is typically determined using a combination of

spectroscopic techniques:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR experiments are used to elucidate the detailed chemical structure and

stereochemistry.

While the specific ¹H and ¹³C NMR data for 5,5'-Dimethoxylariciresinol 4-O-glucoside are

not fully detailed in the readily available search results, a ¹³C NMR spectrum for the closely

related compound SALVADORASIDE;5,5'-DIMETHOXYLARICIRESINOL-4,4'-BIS-O-BETA-D-

GLUCOPYRANOSIDE is available and can serve as a reference[12].

In Vitro Antioxidant Activity Assay (DPPH Method)
The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method to evaluate the free

radical scavenging activity of a compound.

DPPH Assay Protocol
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Prepare stock solutions of the test compound
and DPPH in methanol.

Mix different concentrations of the test compound
with the DPPH solution.

Incubate the mixture in the dark at room temperature
(typically for 30 minutes).

Measure the absorbance at ~517 nm using a spectrophotometer.

Calculate the percentage of radical scavenging activity.

Determine the IC50 value.
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Culture RAW 264.7 macrophage cells.

Pre-treat cells with different concentrations of the test compound.

Stimulate the cells with LPS (lipopolysaccharide).

Incubate for a specified period (e.g., 24 hours).

Collect the cell supernatant and react with Griess reagent.

Measure the absorbance at ~540 nm.

Calculate the percentage of NO inhibition.

Determine the IC50 value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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